Cas no 98892-76-3 (1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide)

1-Ethyl-2,3-dimethyl-2H-imidazole hydrobromide is a quaternary imidazolium salt with a well-defined crystalline structure, offering high purity and stability for specialized applications. Its hydrobromide counterion enhances solubility in polar solvents, making it suitable for use in organic synthesis, catalysis, and pharmaceutical intermediates. The compound’s rigid imidazole core and ethyl-methyl substitution pattern contribute to its utility in designing ionic liquids or as a precursor for heterocyclic derivatives. Its consistent reactivity and compatibility with bromination reactions are advantageous in fine chemical production. The hydrobromide form ensures improved handling and storage characteristics compared to free bases. Analytical-grade availability supports precise research applications.
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide structure
98892-76-3 structure
Product Name:1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
CAS No:98892-76-3
MF:C7H13BrN2
MW:205.095520734787
MDL:MFCD03427614
CID:802107
PubChem ID:2734240
Update Time:2025-10-29

1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium,3-ethyl-1,2-dimethyl-, bromide (1:1)
    • 1-ethyl-2,3-dimethylimidazol-3-ium,bromide
    • 1-Ethyl-2,3-Dimethylimidazolium Bromide
    • DSSTox_CID_29340
    • DSSTox_RID_83456
    • DSSTox_GSID_49381
    • Tox21_202633
    • 1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
    • 1-ethyl-2,3-dimethyl-1H-imidazol-3-ium bromide
    • 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, bromide
    • AKOS027320324
    • D83201
    • 98892-76-3
    • AKOS015832983
    • 1-ethyl-2,3-dimethyl-imidazolium bromide
    • 1-ETHYL-2,3-DIMETHYLIMIDAZOLIUMBROMIDE
    • C7H13BrN2
    • 1-ethyl-2,3-dimethylimidazol-3-ium;bromide
    • SCHEMBL710393
    • GITMVCYKHULLDM-UHFFFAOYSA-M
    • BS-18027
    • CS-0152007
    • A858508
    • MFCD03427614
    • YDA89276
    • 3-Ethyl-1-methyl-1H-imidazolium salt with propanedinitrile
    • MDL: MFCD03427614
    • Inchi: 1S/C7H13N2.BrH/c1-4-9-6-5-8(3)7(9)2;/h5-6H,4H2,1-3H3;1H/q+1;/p-1
    • InChI Key: GITMVCYKHULLDM-UHFFFAOYSA-M
    • SMILES: [Br-].N1(C=C[N+](C)=C1C)CC

Computed Properties

  • Exact Mass: 204.02600
  • Monoisotopic Mass: 204.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Color/Form: Not available
  • PSA: 8.81000
  • LogP: -2.35510
  • Solubility: Not available

1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Security Information

1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E189240-5g
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
98892-76-3 99%
5g
¥44.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E189240-25g
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
98892-76-3 99%
25g
¥161.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E189240-100g
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
98892-76-3 99%
100g
¥535.90 2023-09-03
Alichem
A069004726-100g
1-Ethyl-2,3-dimethyl-1H-imidazol-3-ium bromide
98892-76-3 95%
100g
$719.10 2023-08-31
Chemenu
CM187668-100g
1-Ethyl-2,3-dimethyl-1H-imidazol-3-ium bromide
98892-76-3 95%
100g
$659 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-LE801-1g
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
98892-76-3 99%
1g
50.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-LE801-5g
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
98892-76-3 99%
5g
102.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-LE801-25g
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
98892-76-3 99%
25g
411.0CNY 2021-07-15
Ambeed
A397855-5g
1-Ethyl-2,3-dimethylimidazolium bromide
98892-76-3 99+%
5g
$12.0 2025-04-14
Ambeed
A397855-10g
1-Ethyl-2,3-dimethylimidazolium bromide
98892-76-3 99+%
10g
$17.0 2025-04-14

1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98892-76-3)1,2-二甲基-3-乙基咪唑溴盐
Order Number:LE26658976
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98892-76-3)1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
Order Number:A858508
Stock Status:in Stock
Quantity:250g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):272.0/761.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98892-76-3)1,2-二甲基-3-乙基咪唑溴盐
LE26658976
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:98892-76-3)1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
A858508
Purity:99%/99%
Quantity:250g/1kg
Price ($):272.0/761.0
Email